4,6-Dichloroquinolin-8-amine
Overview
Description
4,6-Dichloroquinolin-8-amine is a chemical compound with the molecular formula C9H6Cl2N2 and a molecular weight of 213.06 . It is used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of quinolin-8-amines, which are structurally related to 4,6-Dichloroquinolin-8-amine, has been reported in the literature . The synthesis involves the use of N-propargyl aniline derivatives and tin or indium chlorides . Another synthesis route involves the use of quinoline, 4,6-dichloro-8-nitro .
Molecular Structure Analysis
The molecular structure of 4,6-Dichloroquinolin-8-amine consists of a quinoline core, which is a bicyclic compound containing a benzene ring fused to a pyridine ring . The 4 and 6 positions of the quinoline core are substituted with chlorine atoms, and the 8 position is substituted with an amine group .
Chemical Reactions Analysis
Quinoline derivatives, including 4,6-Dichloroquinolin-8-amine, are involved in various chemical reactions. For instance, they are used in the synthesis of biologically active compounds such as antimalarial, antimicrobial, and anticancer agents . The most frequently used reactions in medicinal chemistry involving quinoline derivatives are amide formation, SNAr reactions, and Suzuki Miyaura coupling .
Safety and Hazards
The safety data sheet for a structurally similar compound, 4-Chloroaniline, indicates that it is toxic if swallowed, in contact with skin, or if inhaled. It may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects . While this does not directly apply to 4,6-Dichloroquinolin-8-amine, it suggests that similar precautions may be necessary.
Future Directions
While specific future directions for 4,6-Dichloroquinolin-8-amine are not mentioned in the literature, research in the field of quinoline derivatives is ongoing. For instance, 4D printing, a transformative technology in biomedical engineering, offers the potential for dynamic, stimuli-responsive structures with applications in tissue engineering, drug delivery, medical devices, and diagnostics . This suggests that quinoline derivatives, including 4,6-Dichloroquinolin-8-amine, may find new applications in these areas in the future.
properties
IUPAC Name |
4,6-dichloroquinolin-8-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2/c10-5-3-6-7(11)1-2-13-9(6)8(12)4-5/h1-4H,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQTOJRBLAXLGGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=CC(=CC2=C1Cl)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloroquinolin-8-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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